BENGHE Foundational & Exploratory

Check Availability & Pricing

NDSB-256: A Technical Guide for Researchers
and Drug Development Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: NDSB-256

Cat. No.: B2734000

An in-depth exploration of the physical and chemical properties of the non-detergent
sulfobetaine, NDSB-256, and its applications in protein research and drug development.

Introduction

NDSB-256, or 3-(Benzyldimethylammonio)propanesulfonate, is a zwitterionic, non-detergent
sulfobetaine widely utilized in the fields of biochemistry and drug development. Its unique
properties make it an invaluable tool for maintaining protein solubility, preventing aggregation,
and facilitating the refolding of denatured proteins. Unlike traditional detergents that form
micelles and can denature proteins, NDSB-256 offers a milder alternative for protein extraction,
solubilization, and crystallization.[1][2][3] This technical guide provides a comprehensive
overview of the physical and chemical properties of NDSB-256, general experimental protocols
for its use, and visual representations of its role in common laboratory workflows.

Core Physical and Chemical Properties

The fundamental characteristics of NDSB-256 are summarized in the tables below, providing a
quick reference for researchers.

General Properties
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Property Value References

NDSB-256, Non-detergent
sulfobetaine 256, SB256,

Common Names ] ] [1][4]
Dimethylbenzylammonium-1-

propane sulfonate

CAS Number 81239-45-4
Molecular Formula C12H19NOsS
Molecular Weight 257.35 g/mol
Appearance White solid

Nature Synthetic, Zwitterionic

Solubility and Storage

Property Value References

N Soluble in water (up to 2.0 M),
Solubility

methanol
Storage Temperature Room Temperature (15-30°C)
Hygroscopic; protect from
N moisture. Stock solutions are
Stability

stable for up to 3 months at

room temperature.

Mechanism of Action and Key Applications

NDSB-256 is classified as a non-detergent sulfobetaine because its short hydrophobic group
prevents the formation of micelles. This characteristic is crucial as it allows for the solubilization
of proteins without the denaturing effects often associated with traditional detergents. The
primary mechanism of action involves the interaction of NDSB-256's hydrophobic benzyl group
with the exposed hydrophobic regions of proteins, thereby preventing protein-protein
aggregation and promoting proper folding.

Its key applications in research and drug development include:
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e Preventing Protein Aggregation: NDSB-256 is highly effective at preventing the non-specific
aggregation of proteins during various experimental procedures.

» Enhancing Protein Solubilization: It significantly improves the solubilization of a wide range
of proteins, including membrane proteins, without causing denaturation.

» Facilitating Protein Refolding: NDSB-256 aids in the renaturation of chemically and thermally
denatured proteins, helping them regain their native conformation and biological activity.

» Improving Protein Crystallization: By preventing aggregation and promoting a homogenous
protein solution, NDSB-256 can be a valuable additive in protein crystallization experiments,
often leading to the formation of higher quality crystals.

Experimental Protocols: General Guidelines

While specific protocols are highly dependent on the protein of interest and the experimental
context, the following sections provide general methodologies for the application of NDSB-256.

Protein Solubilization and Extraction

NDSB-256 can be incorporated into lysis and extraction buffers to improve the yield of soluble
proteins, particularly for challenging targets like membrane proteins.

General Buffer Formulation:

» Buffer: A suitable biological buffer (e.g., Tris-HCI, HEPES) at a pH appropriate for the target
protein.

o NDSB-256 Concentration: Typically between 0.5 M and 1.0 M.

o Other Additives: Salts (e.g., NaCl), reducing agents (e.g., DTT, B-mercaptoethanol), and
protease inhibitors are often included as needed.

General Procedure:

o Prepare the lysis/extraction buffer containing the desired concentration of NDSB-256 and
other necessary components.
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Resuspend the cell pellet or tissue homogenate in the prepared buffer.

Perform cell lysis using appropriate methods (e.g., sonication, homogenization).
Incubate the lysate, typically on ice or at 4°C, to allow for solubilization.

Clarify the lysate by centrifugation to pellet insoluble debris.

The supernatant containing the solubilized proteins can then be used for downstream
applications.
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Protein Solubilization Workflow
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Protein Refolding Workflow (Dilution)

Denatured Protein in Denaturang (Refolding Buffer with NDSB-256
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Protein Crystallization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. NDSB 256, cas no. 81239-45-4, protein renaturation and refolding reagent available from
Soltec Bioscience - Soltec Ventures [soltecventures.com]

e 2. hamptonresearch.com [hamptonresearch.com]

» 3. Non-detergent Sulfobetaines (NDSB) Suitable for Protein Handling | Tokyo Chemical
Industry (India) Pvt. Ltd. [tcichemicals.com]

o 4. NDSB-256, Zwitterionic non-detergent sulfobetaine (CAS 81239-45-4) | Abcam
[abcam.com]

 To cite this document: BenchChem. [NDSB-256: A Technical Guide for Researchers and
Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2734000#physical-and-chemical-properties-of-ndsb-
256]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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